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Compound of Interest

Compound Name: Nortanshinone

Cat. No.: B3030839 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. While

a specific Safety Data Sheet (SDS) for Nortanshinone is not readily available in public

databases, this guide provides a comprehensive disposal procedure based on the chemical

properties of Nortanshinone and the safety data of structurally related tanshinone compounds.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is imperative to handle Nortanshinone with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, lab coats, and chemical-resistant gloves. Ensure that all handling of Nortanshinone,

particularly in powdered form, is conducted in a well-ventilated area or under a fume hood to

minimize inhalation exposure.

Inferred Hazard Profile of Nortanshinone
In the absence of a dedicated SDS for Nortanshinone, its hazard profile can be inferred from

available data on similar tanshinone compounds, such as Tanshinone IIA and its sulfonate salt.

Safety data for these related compounds indicate that they are not classified as hazardous

substances according to the Globally Harmonized System (GHS).[1] However, it is crucial to

treat all unclassified research chemicals with a degree of caution.

Table 1: Chemical Properties of Nortanshinone
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Property Value

CAS Number 97399-70-7

Molecular Formula C17H12O4

Molecular Weight 280.27 g/mol

Appearance Pigment (Solid)

Solubility

Information on solubility in common lab solvents

is limited. Testing a small amount is

recommended to determine an appropriate

solvent for disposal purposes if necessary.

Source: GlpBio, CAPS[2][3]

Table 2: Hazard Classification of Related Tanshinone Compounds

Compound CAS Number GHS Hazard Classification

Tanshinone IIA 568-72-9 Not classified as hazardous

Tanshinone IIA sulfonate

(sodium salt)
69659-80-9 Not classified as hazardous

Source: Cayman Chemical, Chemos GmbH & Co.KG[1]

Step-by-Step Disposal Protocol for Nortanshinone
Based on the inferred non-hazardous nature of Nortanshinone, the following disposal

procedure is recommended. This protocol aligns with general best practices for laboratory

chemical waste management.

1. Waste Identification and Segregation:

Solid Waste: Collect waste Nortanshinone in a designated, well-labeled, and sealed

container. The label should clearly state "Nortanshinone Waste" and the date of

accumulation.
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Solutions: If Nortanshinone is in a solvent, the disposal method will be dictated by the

hazards of the solvent. Segregate the waste solution based on the solvent's properties (e.g.,

halogenated vs. non-halogenated). Do not mix incompatible waste streams.

2. Container Management:

Use containers that are chemically compatible with Nortanshinone and any solvents.

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated satellite accumulation area (SAA) that is at or near

the point of generation and under the control of laboratory personnel.[2]

3. Disposal of Uncontaminated Nortanshinone (Solid):

For small quantities of pure, uncontaminated Nortanshinone, it is recommended to dispose

of it as non-hazardous chemical waste.

Package the sealed container in a larger, labeled box for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

4. Disposal of Solutions Containing Nortanshinone:

The disposal of Nortanshinone solutions is governed by the solvent used. For instance, a

solution of Nortanshinone in a flammable solvent like ethanol must be treated as flammable

hazardous waste.

Collect these solutions in a designated hazardous waste container for flammable liquids.

Never dispose of organic solvents down the drain.

5. Contaminated Materials:

Any materials, such as pipette tips, gloves, or weighing paper, that are contaminated with

Nortanshinone should be collected in a designated solid waste container and disposed of

through the chemical waste stream.
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6. Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for your Nortanshinone
waste. Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Nortanshinone.
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Nortanshinone Disposal Workflow

Start: Nortanshinone Waste Generated

Is the waste solid Nortanshinone?

Is the waste a solution?

No

Collect in a labeled, sealed container as
'Nortanshinone Waste'

Yes

Identify Solvent Hazards

Yes No (Contaminated materials)

Collect in a compatible, labeled hazardous waste container
(based on solvent)

Store in Satellite Accumulation Area (SAA)

Schedule Waste Pickup with EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of Nortanshinone.
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Disclaimer: This guidance is for informational purposes and is based on the available data for

related compounds. It is not a substitute for a formal hazard assessment. Researchers must

comply with all applicable federal, state, and local regulations and consult with their institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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